Cas no 2411305-59-2 (N-1-cyclopentyl-2-(pyridin-3-yl)ethylbut-2-ynamide)

• Product Name: N-1-cyclopentyl-2-(pyridin-3-yl)ethylbut-2-ynamide
• CAS No: 2411305-59-2
• MF: C₁₆H₂₀N₂O
• MW: 256.342803955078
• CID: 5416541
• PubChem ID: 146108764
• Update Time: 2025-10-19

N-1-cyclopentyl-2-(pyridin-3-yl)ethylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• Z2803182729
• N-[1-cyclopentyl-2-(pyridin-3-yl)ethyl]but-2-ynamide
• 2411305-59-2
• EN300-26584239
• N-(1-Cyclopentyl-2-pyridin-3-ylethyl)but-2-ynamide
• N-[1-Cyclopentyl-2-(3-pyridinyl)ethyl]-2-butynamide
• N-1-cyclopentyl-2-(pyridin-3-yl)ethylbut-2-ynamide

• Inchi： 1S/C16H20N2O/c1-2-6-16(19)18-15(14-8-3-4-9-14)11-13-7-5-10-17-12-13/h5,7,10,12,14-15H,3-4,8-9,11H2,1H3,(H,18,19)
• InChI Key： YDCYVSNJPLRJSH-UHFFFAOYSA-N
• SMILES： C(NC(C1CCCC1)CC1=CC=CN=C1)(=O)C#CC

Computed Properties

• Exact Mass: 256.157563266g/mol
• Monoisotopic Mass: 256.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.097±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.97±0.46(Predicted)

Additional information on N-1-cyclopentyl-2-(pyridin-3-yl)ethylbut-2-ynamide

Introduction to N-1-cyclopentyl-2-(pyridin-3-yl)ethylbut-2-ynamide (CAS No. 2411305-59-2)

N-1-cyclopentyl-2-(pyridin-3-yl)ethylbut-2-ynamide, a compound with the chemical identifier CAS No. 2411305-59-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a cyclopentyl group and a pyridine moiety in its molecular structure contributes to its distinctive chemical behavior, making it a promising candidate for further research and development.

The molecular structure of N-1-cyclopentyl-2-(pyridin-3-yl)ethylbut-2-ynamide consists of a butynamide backbone, which is an important pharmacophore in the design of bioactive molecules. The cyclopentyl group enhances the compound's solubility and stability, while the pyridine ring introduces hydrogen bonding capabilities, which can be crucial for interactions with biological targets. These features make it an attractive scaffold for the development of novel therapeutic agents.

Recent studies have highlighted the importance of nitrogen-containing heterocycles in drug discovery. The pyridine ring in N-1-cyclopentyl-2-(pyridin-3-yl)ethylbut-2-ynamide is particularly noteworthy, as it has been shown to improve binding affinity and selectivity in various biological assays. This has led to increased interest in pyridine-based compounds for their potential use in treating a wide range of diseases, including neurological disorders and infectious diseases.

In the context of drug development, the butynamide moiety plays a critical role in modulating biological activity. Butynamides have been reported to exhibit potent effects on enzymes and receptors involved in disease pathways. The structural flexibility of the butynamide group allows for fine-tuning of pharmacological properties, making it a valuable component in medicinal chemistry. Researchers have been exploring various derivatives of butynamides to optimize their efficacy and reduce side effects.

The cyclopentyl group in N-1-cyclopentyl-2-(pyridin-3-yl)ethylbut-2-ynamide also contributes to its pharmacological profile. Cycloalkyl groups are known to enhance metabolic stability and oral bioavailability, which are crucial factors in drug design. Additionally, the cyclopentyl ring can influence the conformational dynamics of the molecule, affecting its interaction with biological targets. This has led to investigations into how cycloalkyl substituents can be utilized to improve drug-like properties.

Current research in medicinal chemistry is focused on developing innovative strategies for drug discovery. Computational methods, such as molecular docking and virtual screening, have been instrumental in identifying promising candidates like N-1-cyclopentyl-2-(pyridin-3-yl)ethylbut-2-ynamide. These techniques allow researchers to predict the binding affinity and selectivity of compounds before they are synthesized, saving time and resources.

The synthesis of N-1-cyclopentyl-2-(pyridin-3-y l)ethylbut -2 -ynamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex molecular frameworks efficiently.

Evaluation of the pharmacological activity of N -1 -cyclopent yl - 2 - ( py ridin - 3 - y l ) eth ylb ut - 2 - ynam ide has revealed promising results in preclinical studies. The compound has shown potential as an inhibitor of key enzymes involved in disease pathways. These findings have prompted further investigation into its therapeutic applications, particularly in areas where existing treatments are limited or ineffective.

The safety profile of N -1 -cyclopent yl - 2 - ( py ridin - 3 - y l ) eth ylb ut - 2 - ynam ide is another critical aspect that has been thoroughly examined. Preclinical toxicology studies have assessed its acute and chronic toxicity, as well as potential side effects. These studies are essential for ensuring that the compound is safe for human use before it enters clinical trials.

The future prospects for N -1 -cyclopent yl - 2 - ( py ridin e - 3 - y l ) eth ylb ut - 2 e nam ide are exciting, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development process, bringing this promising compound closer to clinical application.

In conclusion, N -1-cyclopentyl--(pyridin--y l)ethylbut --y nam ide (CAS No .2411305--59--2) is a fascinating molecule with significant potential i n pharmaceuticals . Its unique structural features , combined with promising preclinical results , make it an attractive candidate for further research . As our understanding o f drug design continues t o evolve , compounds like this one will play a crucial role i n addressing unmet medical needs . p >